Cas no 51867-17-5 (6-methyl-9,10-didehydroergoline)

6-methyl-9,10-didehydroergoline structure
51867-17-5 structure
Product name:6-methyl-9,10-didehydroergoline
CAS No:51867-17-5
MF:C15H16N2
MW:224.300943374634
CID:1574936
PubChem ID:191210

6-methyl-9,10-didehydroergoline Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-9,10-didehydroergoline
    • 9,10-Didehydro-6-methylergoline
    • 51867-17-5
    • SCHEMBL11386484
    • DTXSID00966197
    • Descarboxylysergic acid
    • Inchi: InChI=1S/C15H16N2/c1-17-7-3-5-11-12-4-2-6-13-15(12)10(9-16-13)8-14(11)17/h2,4-6,9,14,16H,3,7-8H2,1H3/t14-/m1/s1
    • InChI Key: AHFZNJIKXMBLTJ-CQSZACIVSA-N
    • SMILES: CN1CCC=C2C1CC3=CNC4=CC=CC2=C34

Computed Properties

  • Exact Mass: 224.13148
  • Monoisotopic Mass: 224.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 19.03

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